Cas no 1807122-35-5 (Methyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylate)

• Product Name: Methyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylate
• CAS No: 1807122-35-5
• MF: C₁₀H₈F₂N₂O₂
• MW: 226.179529190063
• CID: 4878100
• Update Time: 2025-10-19

Methyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylate

• Inchi： 1S/C10H8F2N2O2/c1-5-3-6(10(15)16-2)7(4-13)14-8(5)9(11)12/h3,9H,1-2H3
• InChI Key： DJZZCIHXDSYZHM-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC(C(=O)OC)=C(C#N)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 1.8
• Topological Polar Surface Area: 63

Additional information on Methyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylate

Methyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylate (CAS No. 1807122-35-5): An Overview

Methyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylate (CAS No. 1807122-35-5) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyridine and features a unique combination of functional groups that contribute to its chemical and biological properties.

The structure of Methyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylate includes a cyano group, a difluoromethyl group, and a methyl group, all attached to a pyridine ring. These functional groups play crucial roles in determining the compound's reactivity and potential applications. The cyano group, for instance, is known for its strong electron-withdrawing properties, which can influence the compound's electronic structure and reactivity. The difluoromethyl group adds further complexity by introducing fluorine atoms, which are known for their high electronegativity and unique chemical behavior.

In recent years, Methyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylate has been extensively studied for its potential as an intermediate in the synthesis of various bioactive molecules. One notable application is in the development of novel pharmaceuticals. For example, researchers have explored its use in the synthesis of compounds with anti-inflammatory and anti-cancer properties. The unique combination of functional groups in this compound allows for the creation of derivatives with tailored biological activities.

Recent studies have also highlighted the role of Methyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylate in the development of agrochemicals. Its structural features make it an attractive candidate for the synthesis of herbicides and insecticides with improved efficacy and reduced environmental impact. For instance, a study published in the Journal of Agricultural and Food Chemistry demonstrated that derivatives of this compound exhibited potent herbicidal activity against several weed species while showing low toxicity to non-target organisms.

From a synthetic chemistry perspective, Methyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylate can be synthesized through a series of well-defined steps. One common approach involves the reaction of 2-cyano-6-(difluoromethyl)-5-methylpyridine with methanol in the presence of an appropriate catalyst. This method provides high yields and good purity, making it suitable for large-scale production. Additionally, recent advancements in catalytic methods have further optimized the synthesis process, reducing costs and environmental impact.

The physical properties of Methyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylate are also noteworthy. It is typically obtained as a white crystalline solid with a melting point ranging from 90 to 95°C. Its solubility in common organic solvents such as methanol, ethanol, and dichloromethane makes it easy to handle and process in various chemical reactions. These properties contribute to its versatility as an intermediate in both laboratory-scale experiments and industrial applications.

In terms of safety and handling, it is important to note that while Methyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylate is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.

The future prospects for Methyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylate are promising. Ongoing research continues to uncover new applications and derivatives with enhanced biological activities. For instance, recent studies have explored its potential as a lead compound in the development of novel antiviral agents. The unique combination of functional groups in this molecule provides a robust platform for further chemical modifications and biological evaluations.

In conclusion, Methyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylate (CAS No. 1807122-35-5) is a valuable compound with diverse applications in organic synthesis, medicinal chemistry, and agrochemicals. Its unique structural features make it an attractive intermediate for the development of bioactive molecules with potential therapeutic and agricultural benefits. As research in these areas continues to advance, the importance of this compound is likely to grow, opening up new avenues for innovation and discovery.